Cas no 2248348-21-0 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,3R,4S)-3-phenylbicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,3R,4S)-3-phenylbicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 2248348-21-0
• MF: C₂₂H₁₉NO₄
• MW: 361.390566110611
• CID: 6010083
• PubChem ID: 165974472
• Update Time: 2025-05-30

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,3R,4S)-3-phenylbicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248348-21-0
• EN300-6526348
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,3R,4S)-3-phenylbicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C22H19NO4/c24-20-16-8-4-5-9-17(16)21(25)23(20)27-22(26)19-15-11-10-14(12-15)18(19)13-6-2-1-3-7-13/h1-9,14-15,18-19H,10-12H2/t14-,15+,18+,19-/m0/s1
• InChI Key： DXAQLZWJUVEBJS-SFUIVIKGSA-N
• SMILES： O(C([C@@H]1[C@H](C2C=CC=CC=2)[C@H]2CC[C@@H]1C2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 361.13140809g/mol
• Monoisotopic Mass: 361.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.7Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,3R,4S)-3-phenylbicyclo[2.2.1]heptane-2-carboxylate

Racemic 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl (1R,2S,3R,4S)-3-Phenylbicyclo[2.2.1]Heptane-2-Carboxylate: A Comprehensive Overview

The compound with CAS No 2248348-21-0, known as racemic 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2S,3R,4S)-3-phenylbicyclo[2.2.1]heptane-2-carboxylate, is a complex organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities.

Chemical Structure and Synthesis: The molecule consists of a bicyclic framework fused with an isoindole moiety and a phenyl group. The isoindole ring system is characterized by two oxygen atoms in the 1 and 3 positions of the ring, creating a dioxo structure that contributes to its stability and reactivity. The bicyclo[2.2.1]heptane system introduces rigidity to the molecule, which is crucial for its interactions with biological targets.

Biological Activity: Recent studies have highlighted the potential of this compound as a modulator of key biological pathways involved in various diseases such as cancer and neurodegenerative disorders. For instance, research has shown that it exhibits selective inhibition against certain kinases that are overexpressed in cancer cells.

Applications in Drug Development: Given its unique structure and biological activity profile, this compound has been explored as a lead candidate in drug design programs targeting specific therapeutic areas. Its stereochemistry plays a pivotal role in determining its pharmacokinetic properties and efficacy.

Future Directions: Ongoing research is focused on optimizing the synthesis of this compound to enhance its bioavailability while maintaining its potency. Additionally, efforts are being made to identify novel targets for this compound using advanced computational chemistry techniques.

In conclusion, racemic 1,3-dioxo-isoindol-yl bicyclo[heptane]carboxylate represents a promising compound with diverse applications in the field of medicinal chemistry.